6-(4-bromophenyl)-7-(4-methylphenyl)-7,12-dihydro-6H-chromeno[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine 6-(4-bromophenyl)-7-(4-methylphenyl)-7,12-dihydro-6H-chromeno[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine
Brand Name: Vulcanchem
CAS No.: 303104-28-1
VCID: VC15059076
InChI: InChI=1S/C25H19BrN4O/c1-15-6-8-16(9-7-15)23-21-22(29-25-27-14-28-30(23)25)19-4-2-3-5-20(19)31-24(21)17-10-12-18(26)13-11-17/h2-14,23-24H,1H3,(H,27,28,29)
SMILES:
Molecular Formula: C25H19BrN4O
Molecular Weight: 471.3 g/mol

6-(4-bromophenyl)-7-(4-methylphenyl)-7,12-dihydro-6H-chromeno[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine

CAS No.: 303104-28-1

Cat. No.: VC15059076

Molecular Formula: C25H19BrN4O

Molecular Weight: 471.3 g/mol

* For research use only. Not for human or veterinary use.

6-(4-bromophenyl)-7-(4-methylphenyl)-7,12-dihydro-6H-chromeno[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine - 303104-28-1

Specification

CAS No. 303104-28-1
Molecular Formula C25H19BrN4O
Molecular Weight 471.3 g/mol
IUPAC Name 9-(4-bromophenyl)-11-(4-methylphenyl)-8-oxa-12,13,15,17-tetrazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,13,15-hexaene
Standard InChI InChI=1S/C25H19BrN4O/c1-15-6-8-16(9-7-15)23-21-22(29-25-27-14-28-30(23)25)19-4-2-3-5-20(19)31-24(21)17-10-12-18(26)13-11-17/h2-14,23-24H,1H3,(H,27,28,29)
Standard InChI Key ACXMFCPFCWFNLW-UHFFFAOYSA-N
Canonical SMILES CC1=CC=C(C=C1)C2C3=C(C4=CC=CC=C4OC3C5=CC=C(C=C5)Br)NC6=NC=NN26

Introduction

The compound 6-(4-bromophenyl)-7-(4-methylphenyl)-7,12-dihydro-6H-chromeno[4,3-d] triazolo[1,5-a]pyrimidine is a complex organic molecule that belongs to the class of chromenotriazolopyrimidines. These compounds are of significant interest due to their potential biological activities and structural complexity. This article aims to provide an in-depth overview of the compound, including its synthesis, properties, and potential applications.

Synthesis

The synthesis of 6-(4-bromophenyl)-7-(4-methylphenyl)-7,12-dihydro-6H-chromeno[4,3-d] triazolo[1,5-a]pyrimidine typically involves multi-step reactions starting from simpler precursors. The process may involve the condensation of appropriate hydrazine derivatives with other functional groups to form the triazolopyrimidine core, followed by the incorporation of the chromene moiety. Specific details on the synthesis pathway can vary, but it generally requires careful control of reaction conditions to achieve high yields and purity.

Spectroscopic Characterization

Spectroscopic methods such as NMR (1^1H, 13^{13}C), IR, and HRMS are commonly used to characterize this compound.

  • NMR Spectroscopy: Provides detailed information about the molecular structure, including proton and carbon environments.

  • IR Spectroscopy: Helps identify functional groups present in the molecule.

  • HRMS: Confirms the molecular weight and structure through precise mass measurements.

Potential Applications

While specific applications of 6-(4-bromophenyl)-7-(4-methylphenyl)-7,12-dihydro-6H-chromeno[4,3-d] triazolo[1,5-a]pyrimidine are not detailed in the available literature, compounds within this class have been explored for their biological activities, including potential roles as inhibitors or modulators in various biochemical pathways.

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